Cas no 2231230-52-5 (6-chloro-N-(4-cyano-2-fluorophenyl)-1H-pyrrolo[2,3-b]pyridine-3-sulfonamide)

• Product Name: 6-chloro-N-(4-cyano-2-fluorophenyl)-1H-pyrrolo[2,3-b]pyridine-3-sulfonamide
• CAS No: 2231230-52-5
• MF: C₁₄H₈ClFN₄O₂S
• MW: 350.755323410034
• CID: 6327193
• PubChem ID: 135201554
• Update Time: 2025-05-21

6-chloro-N-(4-cyano-2-fluorophenyl)-1H-pyrrolo[2,3-b]pyridine-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• PD166200
• 2231230-52-5
• EN300-6497078
• 6-chloro-N-(4-cyano-2-fluorophenyl)-1H-pyrrolo[2,3-b]pyridine-3-sulfonamide
• SCHEMBL20355286

• Inchi： 1S/C14H8ClFN4O2S/c15-13-4-2-9-12(7-18-14(9)19-13)23(21,22)20-11-3-1-8(6-17)5-10(11)16/h1-5,7,20H,(H,18,19)
• InChI Key： ISNCNGPJLHFXIH-UHFFFAOYSA-N
• SMILES： ClC1=CC=C2C(=N1)NC=C2S(NC1C=CC(C#N)=CC=1F)(=O)=O

Computed Properties

• Exact Mass: 350.0040525g/mol
• Monoisotopic Mass: 350.0040525g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 589
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 107Ų

Additional information on 6-chloro-N-(4-cyano-2-fluorophenyl)-1H-pyrrolo[2,3-b]pyridine-3-sulfonamide

6-Chloro-N-(4-cyano-2-fluorophenyl)-1H-pyrrolo[2,3-b]pyridine-3-sulfonamide: A Comprehensive Overview

The compound 6-chloro-N-(4-cyano-2-fluorophenyl)-1H-pyrrolo[2,3-b]pyridine-3-sulfonamide (CAS No. 2231230-52-5) is a highly specialized organic molecule with significant potential in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural features and promising applications in drug discovery, electronic materials, and advanced chemical synthesis. The molecule's structure combines a pyrrolopyridine scaffold with a sulfonamide group, which contributes to its versatile reactivity and functionality.

The pyrrolo[2,3-b]pyridine core is a bicyclic aromatic system that exhibits exceptional stability and electronic properties. This core is further substituted with a 6-chloro group, which introduces electron-withdrawing effects, enhancing the molecule's reactivity in certain chemical transformations. Additionally, the 4-cyano-2-fluorophenyl substituent attached to the sulfonamide group brings in both electron-withdrawing and electron-donating functionalities, creating a dynamic interplay of electronic effects that can be exploited in various chemical reactions.

Recent studies have highlighted the potential of this compound in the development of advanced materials for optoelectronic devices. The combination of the pyrrolopyridine scaffold and the sulfonamide group enables the molecule to exhibit excellent charge transport properties, making it a strong candidate for use in organic light-emitting diodes (OLEDs) and photovoltaic cells. Researchers have demonstrated that incorporating this compound into OLED architectures can significantly improve device efficiency and stability, paving the way for its application in next-generation display technologies.

In the field of drug discovery, 6-chloro-N-(4-cyano-2-fluorophenyl)-1H-pyrrolo[2,3-b]pyridine-3-sulfonamide has shown promise as a lead compound for targeting specific biological pathways. The sulfonamide group is known to interact with various protein targets, making it a valuable moiety in medicinal chemistry. Recent investigations have focused on its potential as an inhibitor of kinase enzymes, which are critical players in cellular signaling processes. Preliminary results indicate that this compound exhibits moderate inhibitory activity against several kinases, suggesting its potential as a starting point for developing novel therapeutic agents.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the pyrrolopyridine ring system through cyclization reactions and the subsequent introduction of substituents such as the chloro and cyano groups. The final step involves coupling the sulfonamide group to complete the molecule's structure. Researchers have optimized these steps to achieve high yields and purity levels, ensuring scalability for potential industrial applications.

From an environmental perspective, understanding the degradation pathways of 6-chloro-N-(4-cyano-2-fluorophenyl)-1H-pyrrolo[2,3-b]pyridine-3-sulfonamide is crucial for assessing its ecological impact. Studies have shown that under certain conditions, such as exposure to UV light or microbial activity, the compound undergoes hydrolysis and oxidative degradation. These findings are essential for developing strategies to minimize its environmental footprint during manufacturing and disposal processes.

In conclusion, 6-chloro-N-(4-cyano-2-fluorophenyl)-1H-pyrrolo[2,3-b]pyridine-3-sulfonamide (CAS No. 2231230-52-5) represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique structure and functional groups make it a valuable tool in both academic research and industrial development. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing modern science and technology.